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Compound of Interest

Compound Name: 1,2,6-Hexanetriol

Cat. No.: B095081

For researchers, scientists, and drug development professionals, the proper handling and
disposal of laboratory chemicals is a cornerstone of operational safety and environmental
responsibility. This guide provides essential, step-by-step procedures for the safe disposal of
1,2,6-Hexanetriol, ensuring compliance and minimizing risk.

Immediate Safety and Handling Precautions

Before initiating any disposal procedures, it is imperative to handle 1,2,6-Hexanetriol with
appropriate care. According to safety data sheets, 1,2,6-Hexanetriol is a viscous, light yellow
liquid with a high flash point, indicating it is not highly flammable.[1][2] However, appropriate
personal protective equipment (PPE) should always be worn.

Personal Protective Equipment (PPE):
o Eye/Face Protection: Wear appropriate protective eyeglasses or chemical safety goggles.[2]
» Skin Protection: Wear appropriate protective gloves and clothing to prevent skin exposure.[2]

e Respiratory Protection: Under normal use conditions with adequate ventilation, no protective
equipment is typically needed.[2]

In case of accidental contact, follow these first-aid measures:

o Eye Contact: Rinse immediately with plenty of water, also under the eyelids, for at least 15
minutes. Get medical attention.[1]
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» Skin Contact: Wash off immediately with plenty of water for at least 15 minutes. Get medical
attention if irritation develops or persists.[1]

 Inhalation: Remove to fresh air. Get medical attention immediately if symptoms occur.[1]
e Ingestion: Do NOT induce vomiting. Get medical attention.[1]

Spill Response Protocol

In the event of a spill, contain the substance to prevent it from entering waterways.

Ensure Adequate Ventilation.

Absorb the Spill: Soak up the 1,2,6-Hexanetriol with an inert absorbent material such as
sand, silica gel, acid binder, universal binder, or sawdust.[1]

Collect and Contain: Place the absorbed material into suitable, closed containers for
disposal.[1]

Clean the Area: Wash the spill area thoroughly with water.

Crucially, do not flush 1,2,6-Hexanetriol into surface water or any sanitary sewer system.[1][2]

Step-by-Step Disposal Procedure

The disposal of 1,2,6-Hexanetriol, like many glycols, is governed by local, state, and federal
regulations. While pure 1,2,6-Hexanetriol is not classified as hazardous waste, it is essential to
consider that used or contaminated glycol may be.[3][4]

o Characterize the Waste: Determine if the 1,2,6-Hexanetriol is unused (pure) or has been
contaminated with other substances during laboratory use. Contaminants such as heavy
metals can render the waste hazardous.[3]

» Containerization and Labeling:

o Collect the waste 1,2,6-Hexanetriol in a properly sealed and clearly labeled container.[5]
If possible, use the original product container.[5]
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o Do not mix with other chemicals.[5]

o Follow WHMIS or other relevant hazard communication labeling procedures.[5]

o Consult a Professional Disposal Service: For businesses and industries that generate
quantities of glycol waste, it is crucial to collaborate with a licensed hazardous waste
disposal company.[3][6] These companies can provide guidance on proper disposal methods
that comply with all regulatory requirements.[3]

o Explore Recycling Options: Recycling is a viable and environmentally preferred option for
larger quantities of glycol waste.[3][4] Professional services can filter, distill, or chemically
treat used glycol to restore it to a usable condition.[4]

o Transport and Final Disposal: Arrange for a certified hazardous waste transporter to collect
the contained 1,2,6-Hexanetriol for transport to an approved disposal or recycling facility.[5]

Physicochemical Properties of 1,2,6-Hexanetriol

Understanding the physical and chemical properties of 1,2,6-Hexanetriol is essential for its
safe handling and disposal.

Property Value

Appearance Light yellow, viscous liquid
Odor Odorless

pH (30% ag. sol.) 40-7.0

Melting Point/Range 25-32°C/77-89.6 °F

Boiling Point/Range 178 °C/ 352.4 °F @ 6.7 mmHg
Flash Point 198 °C/388.4 °F

Water Solubility Soluble

Specific Gravity 1.109

(Source: Fisher Scientific Safety Data Sheet)[2]
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Disposal Decision Workflow

The following diagram illustrates the decision-making process for the proper disposal of 1,2,6-
Hexanetriol.
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Caption: Decision workflow for the proper disposal of 1,2,6-Hexanetriol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

© 2025 BenchChem. All rights reserved.

717

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b095081?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

